5-({6-methyl-1H,2H,3H-pyrido[2,3-b][1,4]oxazin-1-yl}sulfonyl)pyridine-2-carbonitrile

• IUPAC Name: 5-[(6-methyl-2,3-dihydropyrido[2,3-b][1,4]oxazin-1-yl)sulfonyl]pyridine-2-carbonitrile
• InChI: InChI=1S/C14H12N4O3S/c1-10-2-5-13-14(17-10)21-7-6-18(13)22(19,20)12-4-3-11(8-15)16-9-12/h2-5,9H,6-7H2,1H3
• InChI Key: ZNQOLZAAONKLRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)N(CCO2)S(=O)(=O)C3=CN=C(C=C3)C#N
• Molecular Formula: C14H12N4O3S
• Molecular Weight: 316.34 g/mol
• CAS No.: 1825457-43-9

Description

The compound “5-({6-methyl-1H,2H,3H-pyrido[2,3-b][1,4]oxazin-1-yl}sulfonyl)pyridine-2-carbonitrile” is a complex organic molecule that contains several functional groups and rings, including a pyridine ring, an oxazine ring, a sulfonyl group, and a nitrile group. These functional groups suggest that the compound may have interesting chemical and physical properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement of these groups within the molecule.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by the functional groups present in the molecule. For example, the presence of a nitrile group could influence the polarity of the molecule, while the presence of multiple rings could influence the stability of the molecule.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s used as a drug, the mechanism of action would depend on the specific biological target of the drug. If it’s used in a chemical reaction, the mechanism would depend on the specific reaction conditions and the other reactants present.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it has medicinal properties, future research could focus on optimizing its synthesis, improving its efficacy, or reducing its side effects.